5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide

• IUPAC Name: 5-bromo-N-[(Z)-(6-chloro-1,3-benzodioxol-5-yl)methylideneamino]pyridine-3-carboxamide
• InChI: InChI=1S/C14H9BrClN3O3/c15-10-1-9(4-17-6-10)14(20)19-18-5-8-2-12-13(3-11(8)16)22-7-21-12/h1-6H,7H2,(H,19,20)/b18-5-
• InChI Key: ILGIBMVJVLXFAF-DVZOWYKESA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)C=NNC(=O)C3=CC(=CN=C3)Br)Cl
• Isomeric SMILES: C1OC2=C(O1)C=C(C(=C2)/C=N\NC(=O)C3=CC(=CN=C3)Br)Cl
• Molecular Formula: C14H9BrClN3O3
• Molecular Weight: 382.59 g/mol

Description

5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide, also known as BBNH, is a novel compound that has attracted attention in the scientific community due to its potential applications in various fields. BBNH is a hydrazide derivative that has been synthesized through a simple and efficient method.

Mechanism of Action

The mechanism of action of 5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide is not fully understood. However, it has been suggested that 5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide may act by inhibiting the activity of certain enzymes or proteins involved in cell growth and division. 5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide has also been reported to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide has been shown to have various biochemical and physiological effects. It has been reported to inhibit the activity of certain enzymes, including topoisomerase II and protein kinase C. 5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide has also been shown to induce the expression of certain genes involved in apoptosis and cell cycle regulation. In addition, 5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide has been reported to have anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide has several advantages for lab experiments. It is easy to synthesize and purify, and it has been shown to have good stability under various conditions. 5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide is also relatively inexpensive compared to other compounds with similar activities. However, there are also limitations to using 5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide in lab experiments. 5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide has low solubility in water, which can make it difficult to use in certain assays. In addition, 5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide has not been extensively studied in vivo, and its pharmacokinetics and toxicity are not well understood.

Future Directions

There are many future directions for research on 5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide. One direction is to investigate the mechanism of action of 5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide in more detail, including its interactions with specific enzymes and proteins. Another direction is to study the pharmacokinetics and toxicity of 5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide in vivo, which will be important for its potential applications as a drug. Additionally, it will be interesting to explore the potential of 5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide as a lead compound for the development of new drugs with improved efficacy and safety profiles.

Synthesis Methods

5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide has been synthesized through a simple and efficient method using 6-chloro-1,3-benzodioxole-5-carboxylic acid, 5-bromo-2-hydroxypyridine-3-carboxylic acid, and hydrazine hydrate as starting materials. The reaction was carried out in the presence of a catalyst, and the product was obtained in good yield and high purity. The structure of 5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide was confirmed by various spectroscopic techniques, including NMR, IR, and mass spectrometry.

Scientific Research Applications

5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide has potential applications in various fields, including medicinal chemistry, drug discovery, and chemical biology. 5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide has been reported to exhibit anticancer, antifungal, and antibacterial activities. It has also been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 5-bromo-N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]nicotinohydrazide has also been reported to have antifungal activity against Candida albicans and antibacterial activity against Staphylococcus aureus.